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Compound of Interest

Compound Name: Amyl 2-furoate

CAS No.: 1334-82-3

Cat. No.: B1594324

Get Quote

Executive Summary & Chemical Profile[1][2][3]
Amyl 2-furoate (Pentyl 2-furoate) is a furan-derivative ester often used in flavor chemistry and

organic synthesis. While it is classified as a flavoring agent (FEMA 2072), laboratory quantities

must never be treated as food waste.

Effective disposal requires understanding its specific physical properties. Unlike common

solvents (e.g., Acetone, Hexane), Amyl 2-furoate is a combustible liquid with a density greater

than water. This density differential is critical during spill remediation and phase separation.
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Property Value Operational Implication

CAS Number 4996-48-9
Use for waste manifesting and

inventory tracking.

Flash Point ~105°C (221°F)

Combustible (Class IIIB). Not a

D001 "Ignitable" waste by strict

RCRA definition (<60°C), but

must be incinerated.

Specific Gravity 1.02 – 1.03

Heavier than water. In an

aqueous mixture, it will sink to

the bottom layer.

Solubility Insoluble in water

Will form a distinct organic

phase; requires solvent waste

stream, not aqueous.

Chemical Class Furoate Ester

Non-Halogenated. Segregate

from chlorinated solvents to

reduce disposal costs.

Pre-Disposal Assessment & Segregation
Before disposal, you must characterize the waste stream. The presence of the furan ring

implies a theoretical susceptibility to oxidation, though furoate esters are significantly more

stable than furan ethers (e.g., THF).

Critical Segregation Rules
NO Oxidizers: Do not mix with strong oxidizers (Nitric Acid, Peroxides). The electron-rich

furan ring can react exothermically.

NO Halogens: Unless the experiment specifically involved halogenated reagents, keep Amyl
2-furoate in the Non-Halogenated Organic stream. Mixing it with Chloroform or DCM

unnecessarily increases the cost of incineration.

NO Drain Disposal: Despite its pleasant "fruity/fennel" odor, it is toxic to aquatic life and must

not enter municipal water systems.
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Step-by-Step Disposal Protocol
This protocol ensures compliance with general GHS standards and prepares the waste for

high-temperature incineration (fuel blending).

Phase 1: Container Selection & Labeling
Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass.

Why? Amber glass protects the furan ring from UV-induced autoxidation.

Labeling: Apply a hazardous waste label immediately upon the first drop of waste entering

the container.

Constituents: "Amyl 2-furoate (Pentyl 2-furoate)"[1]

Hazard Checkbox: Mark "Toxic" and "Combustible" (or "Flammable" if mixed with lower

flashpoint solvents).

Phase 2: Bulking & Transfer
Don PPE: Nitrile gloves (0.11mm min) are sufficient for splash protection. Safety goggles are

mandatory.

Transfer: Pour waste into the container using a funnel.

Note: If the waste contains solids (drying agents like MgSO4), filter them out. Solids

saturated with solvent should be disposed of as "Solid Hazardous Waste" (debris),

separate from the liquid stream.

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion,

even though the vapor pressure is low (0.02 mmHg @ 25°C).

Phase 3: The "Sinker" Protocol (Spill Management)
Because Amyl 2-furoate is denser than water (SG > 1.0), a spill into a wet sink or water bath

will result in the chemical sinking to the bottom.

Do not flush.
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Absorb: Use an inert absorbent (Vermiculite or Clay).

Collect: Scoop the slurry into a wide-mouth jar labeled "Solid Chemical Debris."

Visual Workflow: Decision Matrix
The following diagram outlines the decision logic for disposing of Amyl 2-furoate mixtures.
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Waste: Amyl 2-Furoate

Is it mixed with other chemicals?

Contains Halogens?
(DCM, Chloroform)

Yes

Stream A: Non-Halogenated
Organic Waste

No (Pure)Contains Aqueous Phase?

No

Stream B: Halogenated
Organic Waste

Yes

Perform Phase Separation
(Amyl 2-furoate is BOTTOM layer)

Yes

No

Organic Phase

Stream C: Aqueous Waste
(Check pH & Toxicity)

Aqueous Phase

Final Disposal:
High Temp Incineration

Click to download full resolution via product page

Figure 1: Logic flow for categorizing Amyl 2-furoate waste streams based on mixture

composition.
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Regulatory & Safety Context
RCRA Classification (USA)
Amyl 2-furoate does not have a specific "P" or "U" list code. However, it is regulated based on

its characteristics:[2]

Ignitability (D001): Technically, with a flash point >60°C, it is not D001. However, most EH&S

protocols classify it as "Combustible Liquid" and manage it alongside D001 wastes for fuel

blending.

Toxicity: While not RCRA toxic by TCLP, it is toxic if ingested (LD50 ~250-500 mg/kg).

Storage Stability
Unlike furan ethers (e.g., Tetrahydrofuran), furan esters like Amyl 2-furoate have lower

peroxide-forming potential. However, prolonged exposure to air and light can degrade the furan

ring.

Best Practice: Store waste containers in a cool, dark flammable cabinet.

Shelf Life: Dispose of waste containers within 6 months of filling, regardless of volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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